2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 4-(3-chloro-4-hydroxyphenyl)-2-fluorobenzoate
• InChI: InChI=1S/C14H10ClFO3/c1-19-14(18)10-4-2-9(7-12(10)16)8-3-5-13(17)11(15)6-8/h2-7,17H,1H3
• InChI Key: ABYBTHIBKKDVNR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)O)Cl)F
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID60686122
• Molecular Weight: 280.68 g/mol
• CAS RN: 1262001-56-8

Description

2-Chloro-4-(3-fluoro-4-methoxycarbonylphenyl)phenol, 95% (2-C4-3-F4-MCP) is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a white crystalline solid with a boiling point of 278.9 °C and a melting point of 158-159 °C. It has a molecular weight of 311.5 g/mol and a molecular formula of C13H10ClFNO3. 2-C4-3-F4-MCP is used in a variety of research applications and lab experiments, including those related to biochemistry, physiology, and drug design.

Mechanism of Action

2-C4-3-F4-MCP is believed to act as a catalyst in the synthesis of various compounds. It is believed to act by facilitating the reaction of two or more molecules, thus speeding up the process of synthesis. The mechanism of action of 2-C4-3-F4-MCP is still under investigation, but it is believed to involve the formation of an intermediate compound that then reacts with other molecules to form the desired product.
Biochemical and Physiological Effects
2-C4-3-F4-MCP has not been studied extensively in terms of its biochemical and physiological effects. However, it is believed to have some effects on the body, such as the inhibition of certain enzymes and the inhibition of certain hormones. In addition, it is believed to have some effects on the immune system, such as the inhibition of certain cytokines and the stimulation of certain immune cells.

Advantages and Limitations for Lab Experiments

2-C4-3-F4-MCP has several advantages and limitations for use in laboratory experiments. One of the main advantages is its low cost, which makes it an attractive option for researchers on a budget. In addition, it is relatively easy to synthesize and can be used in a variety of different experiments. However, it is important to note that 2-C4-3-F4-MCP can be toxic if not handled properly, and it should only be used in a laboratory setting.

Future Directions

Given the wide range of applications of 2-C4-3-F4-MCP, there are many potential future directions for research. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, more research is needed to further explore the biochemical and physiological effects of 2-C4-3-F4-MCP, as well as its potential therapeutic uses. Additionally, more research is needed to explore the potential uses of 2-C4-3-F4-MCP in drug design and development. Finally, further research is needed to explore the potential uses of 2-C4-3-F4-MCP in other areas, such as food science and agriculture.

Synthesis Methods

2-C4-3-F4-MCP can be synthesized by a variety of methods. The most common method involves the reaction of 4-methoxycarbonylphenol with 3-fluoro-4-chlorophenol in the presence of an acid catalyst. The reaction is carried out at a temperature of 80-90°C for a period of 2-4 hours. The reaction mixture is then cooled to room temperature and the product is isolated by filtration.

Scientific Research Applications

2-C4-3-F4-MCP is used in a variety of scientific research applications, including those related to biochemistry, physiology, and drug design. It is used as a reagent in the synthesis of various compounds, such as β-blockers, anti-inflammatory drugs, and antifungal agents. It is also used in the synthesis of peptide hormones, such as human growth hormone and insulin-like growth factor. In addition, it is used in the synthesis of antibiotics, such as cephalosporins and penicillins.